Cas no 2580183-20-4 (3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid
• CAS No: 2580183-20-4
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5658322
• PubChem ID: 154551932
• Update Time: 2025-10-29

3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-2-hydroxyheptanoic acid
• EN300-27723281
• 2580183-20-4
• 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid

• Inchi： 1S/C15H21NO5/c1-2-3-9-12(13(17)14(18)19)16-15(20)21-10-11-7-5-4-6-8-11/h4-8,12-13,17H,2-3,9-10H2,1H3,(H,16,20)(H,18,19)
• InChI Key： LOJNPHJYOAHTBT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(CCCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid

3-{(Benzyloxy)Carbonylamino}-2-Hydroxyheptanoic Acid: A Comprehensive Overview

The compound 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid, with the CAS number 2580183-20-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonyl group, and a hydroxyl group, all arranged in a specific spatial configuration. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug discovery and material science.

Recent studies have highlighted the importance of understanding the synthesis and properties of 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid. Researchers have explored various synthetic pathways to efficiently produce this compound, often focusing on optimizing reaction conditions to enhance yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using enzymatic catalysis to synthesize this compound, which not only improved reaction efficiency but also reduced environmental impact.

The functional groups present in 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid contribute to its versatility. The benzyloxy group, for example, is known for its ability to stabilize reactive intermediates during chemical reactions. This makes the compound particularly useful in peptide synthesis and other areas where controlled reactivity is essential. Additionally, the hydroxyl group introduces hydrophilic properties, which can be advantageous in applications requiring solubility in polar solvents.

One of the most promising applications of 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid lies in its potential as a building block for more complex molecules. By modifying specific functional groups or incorporating additional substituents, chemists can tailor the compound's properties to suit diverse needs. For example, recent research has explored the use of this compound as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

Moreover, advancements in analytical techniques have enabled researchers to gain deeper insights into the molecular behavior of 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and elucidating its interaction with other molecules. These studies are crucial for understanding how the compound can be manipulated to achieve desired outcomes in various chemical processes.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-hydroxyheptanoic acid represents a fascinating area of research with wide-ranging implications. Its unique structure, coupled with recent advancements in synthetic and analytical methods, positions it as a valuable tool in organic chemistry and beyond. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in both academic and industrial settings.